Cas no 82433-00-9 (5-Isothiazolecarboxylic acid, 3-(3-methoxyphenyl)-)

• Product Name: 5-Isothiazolecarboxylic acid, 3-(3-methoxyphenyl)-
• CAS No: 82433-00-9
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• CID: 828101
• PubChem ID: 13073232
• Update Time: 2025-10-31

5-Isothiazolecarboxylic acid, 3-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxylic acid, 3-(3-methoxyphenyl)-
• 3-(3-Methoxyphenyl)-1,2-thiazole-5-carboxylic acid
• 3-(3-METHOXYPHENYL)ISOTHIAZOLE-5-CARBOXYLIC ACID
• DTXSID70517372
• 5-Isothiazolecarboxylic acid,3-(3-methoxyphenyl)-
• 82433-00-9
• 3-(3-Methoxyphenyl)isothiazole-5-carboxylicacid
• SCHEMBL11001930
• AKOS015157108

• MDL： MFCD18800989
• Inchi： 1S/C11H9NO3S/c1-15-8-4-2-3-7(5-8)9-6-10(11(13)14)16-12-9/h2-6H,1H3,(H,13,14)
• InChI Key： KBPCJBDIDCORHE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(C2C=CC=C(C=2)OC)=N1

Computed Properties

• Exact Mass: 235.03031432g/mol
• Monoisotopic Mass: 235.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.352

5-Isothiazolecarboxylic acid, 3-(3-methoxyphenyl)- Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 5-Isothiazolecarboxylic acid, 3-(3-methoxyphenyl)-

3-(3-Methoxyphenyl)-5-Isothiazolecarboxylic Acid (CAS No. 82433-00-9): A Comprehensive Overview

3-(3-Methoxyphenyl)-5-Isothiazolecarboxylic acid (CAS No. 82433-00-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-(3-methoxyphenyl)-5-isothiazolecarboxylic acid consists of an isothiazole ring, a carboxylic acid group, and a methoxy-substituted phenyl ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 3-(3-methoxyphenyl)-5-isothiazolecarboxylic acid. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and pain sensation. Specifically, the compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as to reduce the expression of cyclooxygenase-2 (COX-2), a key enzyme in the synthesis of prostaglandins.

In addition to its anti-inflammatory and analgesic activities, 3-(3-methoxyphenyl)-5-isothiazolecarboxylic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways.

The synthetic accessibility of 3-(3-methoxyphenyl)-5-isothiazolecarboxylic acid is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale. One notable method involves the reaction of 3-methoxybenzaldehyde with thiourea followed by cyclization and oxidation steps. This approach provides high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 3-(3-methoxyphenyl)-5-isothiazolecarboxylic acid are also well-characterized. It is a white crystalline solid with a melting point ranging from 160°C to 162°C. The compound is moderately soluble in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties are crucial for optimizing its formulation and delivery in pharmaceutical applications.

In terms of safety and toxicity, preliminary studies suggest that 3-(3-methoxyphenyl)-5-isothiazolecarboxylic acid exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully assess its safety profile, particularly in long-term use scenarios. Animal studies have shown that the compound is well-tolerated when administered orally or intraperitoneally, with no significant adverse effects observed at doses up to 100 mg/kg.

The potential applications of 3-(3-methoxyphenyl)-5-isothiazolecarboxylic acid extend beyond its direct therapeutic uses. For example, it can serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. Additionally, its unique structural features make it an attractive candidate for use in combinatorial chemistry libraries, where it can be used to generate diverse chemical scaffolds for high-throughput screening.

In conclusion, 3-(3-methoxyphenyl)-5-isothiazolecarboxylic acid (CAS No. 82433-00-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, analgesic, and anticancer properties, coupled with its synthetic accessibility and favorable physicochemical properties, make it an attractive target for further development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable asset in the quest for novel therapeutic agents.